Cas no 1308369-45-0 (3-(4-ethoxypiperidine-1-carbonyl)aminobenzoic acid)

• Product Name: 3-(4-ethoxypiperidine-1-carbonyl)aminobenzoic acid
• CAS No: 1308369-45-0
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• MDL: MFCD21602711
• CID: 5572056
• PubChem ID: 61217224
• Update Time: 2025-06-10

3-(4-ethoxypiperidine-1-carbonyl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(4-ethoxypiperidine-1-carbonyl)amino]benzoic acid
• Benzoic acid, 3-[[(4-ethoxy-1-piperidinyl)carbonyl]amino]-
• 3-(4-ethoxypiperidine-1-carbonyl)aminobenzoic acid

• MDL： MFCD21602711
• Inchi： 1S/C15H20N2O4/c1-2-21-13-6-8-17(9-7-13)15(20)16-12-5-3-4-11(10-12)14(18)19/h3-5,10,13H,2,6-9H2,1H3,(H,16,20)(H,18,19)
• InChI Key： KQPJHIMYMDWVRU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(NC(N2CCC(OCC)CC2)=O)=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 531.0±50.0 °C(Predicted)
• pka: 4.30±0.10(Predicted)

Additional information on 3-(4-ethoxypiperidine-1-carbonyl)aminobenzoic acid

Professional Introduction to 3-(4-ethoxypiperidine-1-carbonyl)aminobenzoic Acid (CAS No: 1308369-45-0)

3-(4-ethoxypiperidine-1-carbonyl)aminobenzoic acid, identified by its CAS number 1308369-45-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 3-(4-ethoxypiperidine-1-carbonyl)aminobenzoic acid incorporates a benzoic acid moiety linked to an ethoxypiperidine derivative. This unique arrangement of functional groups contributes to its distinctive chemical properties and biological interactions. The presence of the piperidine ring enhances the compound's solubility and stability, which are critical factors in drug development. Furthermore, the benzoic acid component is well-known for its role in various pharmacological mechanisms, including anti-inflammatory and analgesic effects.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological profiles. 3-(4-ethoxypiperidine-1-carbonyl)aminobenzoic acid has emerged as a compound of interest due to its potential in modulating various biological pathways. Studies have indicated that this molecule may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

One of the most compelling aspects of 3-(4-ethoxypiperidine-1-carbonyl)aminobenzoic acid is its versatility in drug design. The ethoxypiperidine moiety can be further modified to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility has allowed researchers to explore its potential in developing targeted therapies with improved efficacy and reduced side effects. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of specific kinases involved in tumor growth and progression.

The benzoic acid component of 3-(4-ethoxypiperidine-1-carbonyl)aminobenzoic acid also plays a crucial role in its biological activity. Benzoic acid derivatives are known for their ability to interact with various cellular targets, including receptors and enzymes. This interaction can lead to modulation of signaling pathways that are relevant to disease processes. Recent studies have highlighted the potential of this compound in addressing metabolic disorders by influencing lipid metabolism and glucose homeostasis.

The synthesis of 3-(4-ethoxypiperidine-1-carbonyl)aminobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethoxypiperidine group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

In the context of drug development, the pharmacological evaluation of 3-(4-ethoxypiperidine-1-carbonyl)aminobenzoic acid is a critical step. Preclinical studies have demonstrated its potential as an inhibitor of various targets, including cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These kinases are involved in cell cycle regulation and immune responses, respectively. By modulating their activity, this compound may offer therapeutic benefits in treating conditions such as cancer and autoimmune diseases.

The safety profile of 3-(4-ethoxypiperidine-1-carbonyl)aminobenzoic acid is another area of active investigation. Toxicological studies have been conducted to assess its acute and chronic toxicity levels. Preliminary results suggest that the compound exhibits low toxicity at therapeutic doses, which is a favorable characteristic for any potential drug candidate. However, further studies are needed to fully understand its long-term safety implications.

The future prospects for 3-(4-ethoxypiperidine-1-carbonyl)aminobenzoic acid are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development process, bringing this compound closer to clinical use. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a pivotal role in developing innovative treatments.

In conclusion, 3-(4-ethoxypiperidine-1-carbonyl)aminobenzoic acid, with its CAS number 1308369-45-0, represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable candidate for further research and development. With continued scientific exploration and technological innovation, this compound holds the potential to contribute to the treatment of various human diseases.